1-(5-Bromo-2,4-dimethylphenyl)sulfonyl-5,6-dimethylbenzimidazole

• IUPAC Name: 1-(5-bromo-2,4-dimethylphenyl)sulfonyl-5,6-dimethylbenzimidazole
• InChI: InChI=1S/C17H17BrN2O2S/c1-10-6-15-16(7-11(10)2)20(9-19-15)23(21,22)17-8-14(18)12(3)5-13(17)4/h5-9H,1-4H3
• InChI Key: DCYAXZFJEJCTJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1S(=O)(=O)N2C=NC3=C2C=C(C(=C3)C)C)Br)C
• Molecular Formula: C17H17BrN2O2S
• Molecular Weight: 393.3 g/mol

Description

1-(5-Bromo-2,4-dimethylphenyl)sulfonyl-5,6-dimethylbenzimidazole, also known as BDBI, is an organic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. BDBI is a benzimidazole derivative that contains a sulfonyl and bromo substituent on its phenyl ring.

Scientific Research Applications

Preparation and Reactions

• Aryl Imidazolyl Sulfides and Sulfones Synthesis : A study by Egolf and Bilder (1994) described the preparation of aryl imidazolyl sulfides and sulfones, including a range of related compounds. This research contributes to the understanding of the synthetic pathways and reactions of compounds structurally similar to the one .

Antibacterial Applications

• Antibacterial Activity of Imidazolyl Thiadiazole Derivatives : Gadad et al. (2000) conducted research on the synthesis and antibacterial activity of imidazolyl thiadiazole derivatives Gadad, Mahajanshetti, Nimbalkar, & Raichurkar, 2000. These studies demonstrate the potential of benzimidazole derivatives in antibacterial applications.

Chemical Transformations

• Electrophilic Substitution Reactions of Benzimidazoles : Illenzeer, El’chaninov, and Alexandrov (2013) explored the electrophilic substitution reactions of benzimidazoles Illenzeer, El’chaninov, & Alexandrov, 2013. Their work provides insights into the chemical behavior of benzimidazoles, closely related to the compound in focus.

Chemical Properties and Uses

• Brønsted Acidic Ionic Liquids in Desulfurization : The study by Gao et al. (2010) on the use of Brønsted acidic ionic liquids in the desulfurization of diesel fuel offers insights into the application of related chemical structures in industrial processes Gao, Guo, Xing, Zhao, & Liu, 2010.

Novel Reagents and Synthesis

• 1-Bromoethene-1-sulfonyl Fluoride in Synthesis : Leng and Qin (2018) developed a new reagent, 1-bromoethene-1-sulfonyl fluoride, for the synthesis of functionalized isoxazoles Leng & Qin, 2018. This work highlights innovative approaches in the field of chemical synthesis involving sulfone and bromine groups.

• Water Oxidation Catalysis with Ruthenium Complexes : Wang et al. (2012) studied the tunable activity of ruthenium complexes with axial imidazole/DMSO ligands in water oxidation catalysis Wang, Duan, Stewart, Pu, Liu, Privalov, & Sun, 2012. Their research contributes to understanding the role of imidazole and related compounds in catalytic processes.